![molecular formula C26H23NO4 B6232887 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethyl-2,3-dihydro-1H-indole-5-carboxylic acid CAS No. 2287272-11-9](/img/no-structure.png)
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethyl-2,3-dihydro-1H-indole-5-carboxylic acid
Description
This compound is a type of polycyclic aromatic hydrocarbon with a molecular weight of 377.43 and a molecular formula of C23H23NO4 . It is a type of fluorene derivative, which is often used in the synthesis of various organic compounds .
Synthesis Analysis
The synthesis of this compound and similar fluorene derivatives often involves the use of Reverse Phase HPLC UV . The synthesis of Fmoc amino acid azides starting from the corresponding protected amino acid and sodium azide (NaN3) by the mixed anhydride method using isobutoxycarbonyl chloride (IBC-Cl) or by the acid chloride method is also described .Molecular Structure Analysis
The InChI code for this compound is 1S/C21H21NO4/c23-20(24)13-9-10-14(11-13)22-21(25)26-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,13-14,19H,9-12H2,(H,22,25)(H,23,24)/t13-,14+/m1/s1 . This indicates that the compound has a complex structure with multiple rings and functional groups.Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 337.38 and a molecular formula of C20H19NO4 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the protection of the indole nitrogen, followed by the alkylation of the protected indole with the fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is then removed, and the resulting compound is subjected to a Friedel-Crafts acylation reaction to introduce the carboxylic acid group. Finally, the dimethyl group is introduced through a Grignard reaction.", "Starting Materials": [ "Indole", "9H-Fluorene-9-methanol", "Diethyl azodicarboxylate (DEAD)", "Triphenylphosphine (TPP)", "Diisopropylethylamine (DIPEA)", "3,3-Dimethyl-1-butanol", "Methylmagnesium bromide (MeMgBr)", "Acetyl chloride", "Sodium hydroxide (NaOH)", "Hydrochloric acid (HCl)", "Sodium bicarbonate (NaHCO3)", "Ethyl acetate", "Methanol", "Dichloromethane (DCM)", "Hexanes" ], "Reaction": [ "1. Protection of indole nitrogen: Indole is treated with DEAD and TPP to form the corresponding azo compound, which is then treated with DIPEA and 3,3-dimethyl-1-butanol to form the protected indole.", "2. Alkylation with Fmoc group: The protected indole is treated with 9H-fluorene-9-methanol and acetic acid to form the Fmoc-protected indole.", "3. Removal of Fmoc group: The Fmoc-protected indole is treated with 20% piperidine in DCM to remove the Fmoc group.", "4. Friedel-Crafts acylation: The resulting compound is treated with acetyl chloride and AlCl3 to introduce the carboxylic acid group.", "5. Introduction of dimethyl group: The carboxylic acid compound is treated with MeMgBr to form the corresponding Grignard reagent, which is then treated with acetic acid to form the final compound." ] } | |
CAS RN |
2287272-11-9 |
Product Name |
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethyl-2,3-dihydro-1H-indole-5-carboxylic acid |
Molecular Formula |
C26H23NO4 |
Molecular Weight |
413.5 |
Purity |
95 |
Origin of Product |
United States |
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